5(S)-HETE LACTONE
5(S)-HETE LACTONE
5(S)-HETE lactone is a cyclic ester formed by acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of 5(S)-HETE. The ability of (±)5-HETE lactone to inhibit rat basophilic leukemia cell 5-lipoxygenase (IC50 = 27 µM) may be entirely due to the 5(S) isomer, but the enantiomers have not been tested separately.
Brand Name:
Vulcanchem
CAS No.:
127708-42-3
VCID:
VC0144929
InChI:
InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3/b7-6-,10-9-,13-12-,16-14+/t19-/m1/s1
SMILES:
CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1
Molecular Formula:
C20H30O2
Molecular Weight:
302.458
5(S)-HETE LACTONE
CAS No.: 127708-42-3
Main Products
VCID: VC0144929
Molecular Formula: C20H30O2
Molecular Weight: 302.458
| CAS No. | 127708-42-3 |
|---|---|
| Product Name | 5(S)-HETE LACTONE |
| Molecular Formula | C20H30O2 |
| Molecular Weight | 302.458 |
| IUPAC Name | (6S)-6-[(1E,3Z,6Z,9Z)-pentadeca-1,3,6,9-tetraenyl]oxan-2-one |
| Standard InChI | InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3/b7-6-,10-9-,13-12-,16-14+/t19-/m1/s1 |
| Standard InChIKey | QZMAEYDIHWEEAF-JGKLHWIESA-N |
| SMILES | CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1 |
| Appearance | Assay:≥98%A solution in acetonitrile |
| Description | 5(S)-HETE lactone is a cyclic ester formed by acid-catalyzed nucleophilic addition of the C-5 hydroxyl to the C-1 carboxyl of 5(S)-HETE. The ability of (±)5-HETE lactone to inhibit rat basophilic leukemia cell 5-lipoxygenase (IC50 = 27 µM) may be entirely due to the 5(S) isomer, but the enantiomers have not been tested separately. |
| Synonyms | 5S-hydroxy-6E,8Z,11Z,14Z-eicosatetraenoic acid, 1,5-lactone |
| PubChem Compound | 60060292 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume